Cas no 22412-97-1 (Dodecanoic acid,tetradecyl ester)

• Product Name: Dodecanoic acid,tetradecyl ester
• CAS No: 22412-97-1
• MF: C₂₆H₅₂O₂
• MW: 396.689888954163
• CID: 276451
• PubChem ID: 89700
• Update Time: 2025-06-14

Dodecanoic acid,tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,tetradecyl ester
• Myristyl dodecanoate
• Myristyl Laurate
• Lauric acid myristyl ester,Myristyl laurate
• tetradecyl dodecanoate
• Dodecanoic acid, tetradecyl ester
• tetradecanyl dodecanoate
• EINECS 244-966-3
• MYRISTYL LAURATE [INCI]
• LAURIC ACID TETRADECAN-1-YL ESTER
• 22412-97-1
• Lauric acid, tetradecyl ester
• CS-0185650
• UNII-58U0NZN2BT
• Q27261618
• HY-W127416
• SCHEMBL443460
• WE(14:0/12:0)
• LMFA07010033
• NS00021870
• J-014695
• DTXSID5066792
• 58U0NZN2BT
• Lauric acid myristyl ester
• n-tetradecanyl laurate
• DB-045904
• Tetradecyl laurate
• AKOS024386305
• DTXCID5036686
• Myristyl dodecanoate, >=99%

• Inchi： 1S/C26H52O2/c1-3-5-7-9-11-13-14-15-17-19-21-23-25-28-26(27)24-22-20-18-16-12-10-8-6-4-2/h3-25H2,1-2H3
• InChI Key： FNMPODAQERUMDD-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 396.39700
• Monoisotopic Mass: 396.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 24
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 11.9

Experimental Properties

• Density: 0.86
• Boiling Point: 438.7 °C at 760 mmHg
• Flash Point: 225.6 °C
• Refractive Index: 1.451
• PSA: 26.30000
• LogP: 9.15160

Dodecanoic acid,tetradecyl ester Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on Dodecanoic acid,tetradecyl ester

Recent Advances in the Study of Dodecanoic Acid, Tetradecyl Ester (CAS 22412-97-1): Applications and Research Insights

Dodecanoic acid, tetradecyl ester (CAS 22412-97-1), a fatty acid ester with the molecular formula C₂₆H₅₂O₂, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications. Recent studies have explored its potential as a bioactive compound, excipient, and intermediate in drug synthesis. This research brief synthesizes the latest findings on this compound, highlighting its physicochemical properties, biological activities, and emerging applications in drug delivery systems.

Recent investigations into the physicochemical properties of dodecanoic acid, tetradecyl ester have revealed its stability under various environmental conditions, making it a suitable candidate for formulation development. Studies published in 2023 demonstrated its low volatility and high thermal stability, which are critical for its use in topical and transdermal drug delivery systems. Additionally, its lipophilic nature has been exploited to enhance the solubility of poorly water-soluble drugs, addressing a key challenge in pharmaceutical development.

In the realm of biological activities, dodecanoic acid, tetradecyl ester has shown promising antimicrobial and anti-inflammatory properties. A 2024 study published in the Journal of Medicinal Chemistry reported its efficacy against Gram-positive bacteria, including Staphylococcus aureus, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a novel antimicrobial agent or as an adjuvant in combination therapies. Furthermore, its anti-inflammatory effects were validated in murine models, where it significantly reduced pro-inflammatory cytokine levels, indicating potential applications in treating inflammatory disorders.

The compound's role in drug delivery systems has also been a focal point of recent research. A 2023 study in the International Journal of Pharmaceutics highlighted its use in nanostructured lipid carriers (NLCs) to improve the bioavailability of hydrophobic drugs. The study reported enhanced drug-loading capacity and sustained release profiles, attributed to the ester's ability to modulate the lipid matrix's crystallinity. These advancements underscore its utility in designing next-generation drug delivery platforms.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of dodecanoic acid, tetradecyl ester. Recent efforts have focused on optimizing enzymatic esterification processes to improve yield and purity, as reported in a 2024 Biotechnology Journal article. These innovations are expected to facilitate its broader adoption in industrial and pharmaceutical applications.

In conclusion, dodecanoic acid, tetradecyl ester (CAS 22412-97-1) represents a compound of growing importance in chemical, biological, and pharmaceutical research. Its unique physicochemical properties, coupled with its bioactive potential, position it as a valuable asset in drug development and delivery. Future research should explore its mechanistic pathways and clinical applicability to fully realize its therapeutic potential.